Cas no 1882075-60-6 (5-Acetamido-2,4-dimethylbenzoic acid)

• Product Name: 5-Acetamido-2,4-dimethylbenzoic acid
• CAS No: 1882075-60-6
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 6279211
• PubChem ID: 120482940
• Update Time: 2025-05-23

5-Acetamido-2,4-dimethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS026339641
• 5-acetamido-2,4-dimethylbenzoic acid
• 1882075-60-6
• EN300-10053934
• 5-Acetamido-2,4-dimethylbenzoic acid

• Inchi： 1S/C11H13NO3/c1-6-4-7(2)10(12-8(3)13)5-9(6)11(14)15/h4-5H,1-3H3,(H,12,13)(H,14,15)
• InChI Key： DCPPFNZPHIRNCD-UHFFFAOYSA-N
• SMILES： OC(C1=CC(=C(C)C=C1C)NC(C)=O)=O

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.4Ų

Additional information on 5-Acetamido-2,4-dimethylbenzoic acid

5-Acetamido-2,4-dimethylbenzoic Acid (CAS No. 1882075-60-6): An Overview of Its Properties and Applications in Modern Research

5-Acetamido-2,4-dimethylbenzoic acid (CAS No. 1882075-60-6) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its acetamido and dimethylbenzoic functional groups, which confer it with a range of interesting properties and reactivity profiles.

The molecular formula of 5-Acetamido-2,4-dimethylbenzoic acid is C₁₁H₁₃NO₃, and its molecular weight is approximately 203.23 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility properties make it an attractive candidate for various synthetic and analytical applications.

In the realm of pharmaceutical research, 5-Acetamido-2,4-dimethylbenzoic acid has shown promise as a potential lead compound for the development of new therapeutic agents. Recent studies have explored its anti-inflammatory and analgesic properties, which are attributed to its ability to modulate key signaling pathways involved in inflammation and pain perception. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 5-Acetamido-2,4-dimethylbenzoic acid exhibited significant inhibition of cyclooxygenase (COX) enzymes, which are crucial targets for nonsteroidal anti-inflammatory drugs (NSAIDs).

Beyond its pharmaceutical applications, 5-Acetamido-2,4-dimethylbenzoic acid has also been investigated for its potential use in materials science. Its unique chemical structure makes it an excellent building block for the synthesis of functional polymers and other advanced materials. Research conducted at the University of California, Berkeley, demonstrated that 5-Acetamido-2,4-dimethylbenzoic acid-based polymers exhibited enhanced mechanical properties and thermal stability compared to conventional materials. These findings suggest that the compound could be used to develop novel materials with improved performance characteristics for various industrial applications.

The synthetic accessibility of 5-Acetamido-2,4-dimethylbenzoic acid is another factor contributing to its growing popularity in research. Several efficient synthetic routes have been developed to produce this compound on both small and large scales. One notable method involves the acetylation of 5-amino-2,4-dimethylbenzoic acid followed by a series of purification steps to obtain high-purity product. The ease of synthesis and scalability make it an attractive choice for researchers looking to incorporate this compound into their studies.

In addition to its synthetic versatility, 5-Acetamido-2,4-dimethylbenzoic acid has been studied for its environmental impact. A recent study published in Environmental Science & Technology highlighted the biodegradability of this compound under aerobic conditions. The results indicated that 5-Acetamido-2,4-dimethylbenzoic acid can be effectively broken down by microbial communities present in soil and water environments, suggesting that it may have a lower environmental footprint compared to some other organic compounds.

The future prospects for 5-Acetamido-2,4-dimethylbenzoic acid are promising. Ongoing research is focused on optimizing its properties through structural modifications and exploring new applications in areas such as drug delivery systems and nanotechnology. For example, researchers at the Massachusetts Institute of Technology (MIT) are investigating the use of 5-Acetamido-2,4-dimethylbenzoic acid-based nanoparticles for targeted drug delivery in cancer therapy. These nanoparticles have shown enhanced cellular uptake and reduced toxicity compared to traditional drug formulations.

In conclusion, 5-Acetamido-2,4-dimethylbenzoic acid (CAS No. 1882075-60-6) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and environmental research. Its unique chemical structure, synthetic accessibility, and favorable biodegradability make it an exciting subject for further investigation. As research continues to uncover new properties and applications of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.